Cas no 325810-37-5 (1-(4-bromobenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1-(4-bromobenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 325810-37-5
• MF: C₁₅H₁₃BrN₂O₂S
• MW: 365.244921445847
• CID: 3096717
• PubChem ID: 1371400
• Update Time: 2025-10-19

1-(4-bromobenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)sulfonyl]-5,6-dimethyl-1H-benzimidazole
• 1-(4-bromobenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole
• SR-01000459864
• AKOS001274193
• SR-01000459864-1
• STK075303
• 1-((4-bromophenyl)sulfonyl)-5,6-dimethyl-1H-benzo[d]imidazole
• F0777-2325
• Z199510264
• 325810-37-5
• 1-(4-bromophenyl)sulfonyl-5,6-dimethylbenzimidazole

• Inchi： 1S/C15H13BrN2O2S/c1-10-7-14-15(8-11(10)2)18(9-17-14)21(19,20)13-5-3-12(16)4-6-13/h3-9H,1-2H3
• InChI Key： JBYQFUAEVZWDRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1C=NC2C=C(C)C(C)=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 363.98811Da
• Monoisotopic Mass: 363.98811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(4-bromobenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole

Introduction to CAS No 325810-37-5: 1-(4-Bromobenzenesulfonyl)-5,6-Dimethyl-1H-1,3-Benzodiazole

CAS No 325810-37-5, also known as 1-(4-bromobenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring structure. The presence of a sulfonyl group attached to the benzene ring and methyl substituents on the benzodiazole moiety imparts unique electronic and structural properties to this compound.

The synthesis of CAS No 325810-37-5 involves a multi-step process that typically starts with the preparation of the benzodiazole core. This is followed by functionalization with the sulfonyl group and methyl substituents through methods such as nucleophilic aromatic substitution or coupling reactions. The choice of synthesis pathway depends on the desired regioselectivity and yield, as well as the availability of starting materials.

Recent studies have highlighted the potential of benzodiazoles in applications ranging from optoelectronic materials to sensors due to their strong fluorescence properties and high thermal stability. The incorporation of a sulfonyl group in CAS No 325810-37-5 further enhances its electronic characteristics, making it a promising candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Additionally, the methyl substituents on the benzodiazole ring contribute to improved solubility and mechanical properties, which are critical for device applications.

In terms of chemical properties, CAS No 325810-37-5 exhibits a high degree of stability under ambient conditions, although it may undergo degradation under harsh oxidative or reductive conditions. Its UV-vis absorption spectrum shows strong absorbance in the visible region, which is indicative of its potential for use in light-harvesting applications. Furthermore, computational studies have revealed that the compound's electronic structure is highly tunable through modifications to its substituents, offering a platform for designing materials with tailored properties.

From a biological standpoint, benzodiazoles have been shown to exhibit various bioactivities, including anti-inflammatory and anticancer properties. While CAS No 325810-37-5 has not yet been extensively studied in this context, its structural features suggest that it may possess similar bioactive properties. Future research could explore its potential as a lead compound for drug development or as a component in bioconjugate systems.

In conclusion, CAS No 325810-37-5, or 1-(4-bromobenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole, represents a versatile compound with significant potential across multiple disciplines. Its unique combination of structural features and electronic properties positions it as a valuable tool for advancing materials science and chemical research.